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Compound of Interest

Compound Name: N-Formyilglycine-d2

Cat. No.: B12379050

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is paramount. This guide provides detailed
procedures for the proper disposal of N-Formylglycine-d2, a deuterated form of the
endogenous metabolite N-Formylglycine. While N-Formylglycine is not classified as a
hazardous substance, adherence to proper disposal protocols is essential for maintaining a
safe laboratory environment and ensuring regulatory compliance.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, consult the Safety Data Sheet (SDS) for N-
Formylglycine as a reference, as a specific SDS for the deuterated version may not be
available. Always wear appropriate personal protective equipment (PPE), including safety
glasses with side shields or goggles, and chemical-resistant gloves. Handle the compound in a
well-ventilated area to avoid inhalation of any dust. In case of accidental contact, follow
standard first aid measures.

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15-20 minutes.
Remove contaminated clothing. Seek medical attention if irritation develops.
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 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention if symptoms occur.

« Ingestion: Do not induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Never give anything by mouth to an unconscious person. Get medical attention if
symptoms occur.

Disposal Plan and Procedures

The disposal of N-Formylglycine-d2 should be conducted in accordance with local, state, and
federal regulations. As it is considered a non-hazardous chemical, the disposal procedure is
generally straightforward.

Step 1: Waste Characterization

Confirm that the N-Formylglycine-d2 waste is not mixed with any hazardous substances. If it
has been contaminated with a hazardous chemical, it must be treated as hazardous waste and
disposed of accordingly.

Step 2: Containerization and Labeling

e Place the solid N-Formylglycine-d2 waste in a designated, sealed, and properly labeled
container. The container should be compatible with the chemical.

e The label should clearly identify the contents as "N-Formylglycine-d2 Waste" and include
the date of accumulation.

Step 3: Disposal Route

For pure, uncontaminated N-Formylglycine-d2, the recommended disposal method is as non-
hazardous solid waste.

o Small Quantities: For small amounts typically used in research, the solid waste can be
collected by the institution's environmental health and safety (EHS) office for disposal.

o Decontamination of Labware: Glassware and other lab equipment contaminated with N-
Formylglycine-d2 should be decontaminated by washing with an appropriate solvent (e.g.,
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water, as it is soluble in water) or detergent. The resulting wash solution can typically be
disposed of down the sanitary sewer, followed by a copious amount of water.

Quantitative Data Summary

Property Value Source
Physical State Solid Powder [1]
Appearance White [1]
Solubility Soluble in water [2]
o Not considered a hazardous
Hazard Classification [3114]
substance

Disposal Workflow

The following diagram illustrates the decision-making process and steps for the proper disposal
of N-Formylglycine-d2.
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Start: N-Formylglycine-d2 Waste

Is the waste mixed with Decontaminate Labware
hazardous chemicals? (Wash with water/detergent)

Package in a sealed,
labeled container for
non-hazardous solid waste

Dispose of wash solution
down sanitary sewer with
plenty of water

Dispose as Hazardous Waste
(Follow EHS Guidelines)

Arrange for pickup by
Environmental Health & Safety (EHS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of N-Formylglycine-d2: A Step-by-Step
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12379050#n-formylglycine-d2-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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